Cas no 86382-43-6 (N,N,a-Trimethyl-10H-phenothiazine-10-acetamide)

• Product Name: N,N,a-Trimethyl-10H-phenothiazine-10-acetamide
• CAS No: 86382-43-6
• MF: C₁₇H₁₈N₂OS
• MW: 298.4
• CID: 4661899
• Update Time: 2025-05-21

N,N,a-Trimethyl-10H-phenothiazine-10-acetamide Chemical and Physical Properties

Names and Identifiers

• N,N,α-Trimethyl-10H-phenothiazine-10-acetamide
• -Trimethyl-10H-phenothiazine-10-acetamide
• N,N,a-Trimethyl-10H-phenothiazine-10-acetamide

Experimental Properties

• Melting Point: 162-164oC
• Solubility: Chloroform (Slightly), Methanol (Slightly)

N,N,a-Trimethyl-10H-phenothiazine-10-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Additional information on N,N,a-Trimethyl-10H-phenothiazine-10-acetamide

Comprehensive Overview of N,N,a-Trimethyl-10H-phenothiazine-10-acetamide (CAS No. 86382-43-6)

N,N,a-Trimethyl-10H-phenothiazine-10-acetamide (CAS No. 86382-43-6) is a specialized organic compound belonging to the phenothiazine class, which has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique acetamide and trimethyl substitutions, exhibits intriguing physicochemical properties that make it a subject of interest for drug development, photovoltaic applications, and advanced material synthesis. Its molecular structure combines a phenothiazine core with a modified acetamide side chain, offering versatility in chemical reactivity and functionalization.

In recent years, the demand for high-performance organic compounds like N,N,a-Trimethyl-10H-phenothiazine-10-acetamide has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers are particularly interested in its potential as a photosensitizer in organic solar cells, owing to its electron-donating properties and thermal stability. Additionally, its derivatives are being explored for bioimaging and therapeutic applications, aligning with the growing focus on precision medicine and targeted drug delivery systems.

The synthesis of N,N,a-Trimethyl-10H-phenothiazine-10-acetamide typically involves multi-step organic reactions, including alkylation and acylation of the phenothiazine backbone. Optimization of these processes is critical to achieving high yields and purity, which are essential for industrial-scale production. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with pharmaceutical-grade standards.

From an environmental perspective, the biodegradability and eco-toxicity profile of N,N,a-Trimethyl-10H-phenothiazine-10-acetamide are under scrutiny, reflecting broader societal concerns about chemical sustainability. Regulatory agencies emphasize the need for green synthesis pathways and lifecycle assessments to minimize ecological impact. This aligns with the United Nations Sustainable Development Goals (SDGs), particularly those related to responsible consumption and industrial innovation.

In the context of market trends, the global demand for specialty chemicals like N,N,a-Trimethyl-10H-phenothiazine-10-acetamide is projected to grow, fueled by its applications in optoelectronics and pharmaceutical intermediates. Companies investing in R&D for high-value compounds are likely to benefit from this upward trajectory. Furthermore, collaborations between academia and industry are accelerating the commercialization of novel derivatives, addressing unmet needs in healthcare and renewable energy sectors.

For researchers and professionals seeking detailed information, the CAS No. 86382-43-6 serves as a critical identifier in chemical databases and patent literature. Keywords such as phenothiazine derivatives, acetamide synthesis, and organic semiconductors are frequently associated with this compound, reflecting its multidisciplinary relevance. As the scientific community continues to uncover its potential, N,N,a-Trimethyl-10H-phenothiazine-10-acetamide remains a compelling subject for future innovation.